![molecular formula C22H18N2O4S B2452203 (2Z)-N-(furan-2-ylmethyl)-7-hydroxy-2-{[4-(methylsulfanyl)phenyl]imino}-2H-chromene-3-carboxamide CAS No. 1327171-28-7](/img/structure/B2452203.png)
(2Z)-N-(furan-2-ylmethyl)-7-hydroxy-2-{[4-(methylsulfanyl)phenyl]imino}-2H-chromene-3-carboxamide
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Description
(2Z)-N-(furan-2-ylmethyl)-7-hydroxy-2-{[4-(methylsulfanyl)phenyl]imino}-2H-chromene-3-carboxamide is a useful research compound. Its molecular formula is C22H18N2O4S and its molecular weight is 406.46. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Transformations
The chemical synthesis of compounds closely related to (2Z)-N-(furan-2-ylmethyl)-7-hydroxy-2-{[4-(methylsulfanyl)phenyl]imino}-2H-chromene-3-carboxamide has been explored in various studies. For instance, Avetisyan, Karapetyan, and Tadevosyan (2009) described the synthesis of 2-imino-2,5-dihydrofuran-3-carboxamides, showcasing methods for generating compounds with potential for further chemical transformations, which may include the targeted compound (Avetisyan et al., 2009).
Antimicrobial Applications
Research has shown that derivatives of 2-imino-2H-chromene-3-carboxamides exhibit antimicrobial activity. Ukhov et al. (2021) synthesized a series of N-aryl-7-hydroxy-2-imino-2H-chromene-3-carboxamides and reported that some of these compounds displayed antimicrobial properties, suggesting potential applications in fighting microbial infections (Ukhov et al., 2021).
Antiprotozoal Agents
Compounds structurally related to this compound have been evaluated for their antiprotozoal activity. Ismail et al. (2004) synthesized novel dicationic imidazo[1,2-a]pyridines showing strong DNA affinities and significant in vitro and in vivo activity against T. b. rhodesiense and P. falciparum, pointing towards the potential of such compounds in treating protozoal infections (Ismail et al., 2004).
Anticancer Research
The compound's framework serves as a precursor for synthesizing potential anti-tumor agents. Badrey and Gomha (2012) explored the synthesis of interesting heterocycles from intermediates with structural similarities, aiming at developing compounds with potential anticancer properties (Badrey & Gomha, 2012).
properties
IUPAC Name |
N-(furan-2-ylmethyl)-7-hydroxy-2-(4-methylsulfanylphenyl)iminochromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H18N2O4S/c1-29-18-8-5-15(6-9-18)24-22-19(21(26)23-13-17-3-2-10-27-17)11-14-4-7-16(25)12-20(14)28-22/h2-12,25H,13H2,1H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XLHQKPBASLEYTC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)N=C2C(=CC3=C(O2)C=C(C=C3)O)C(=O)NCC4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H18N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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